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Compound of Interest

Compound Name: 2-(Aminomethyl)phenol

Cat. No.: B7725212

This guide provides critical safety and logistical information for the handling of 2-
(Aminomethyl)phenol, tailored for researchers, scientists, and drug development
professionals. Following these procedures is essential for ensuring laboratory safety and
proper chemical management.

Hazard Identification and Personal Protective
Equipment

2-(Aminomethyl)phenol is classified as a hazardous substance that can cause significant
irritation and damage. Understanding its specific dangers is the first step in safe handling.

Hazard Classification:

Hazard Class Category Hazard Statement

H315: Causes skin irritation[1]
[2](3]

Skin Irritation 2

H319: Causes serious eye

Serious Eye Irritation 2 o

irritation[1][2][3][4]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[1][2][3]
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Required Personal Protective Equipment (PPE):

To mitigate the risks associated with 2-(Aminomethyl)phenol, the following personal
protective equipment is mandatory:

Eye Protection: Chemical safety goggles or a face shield must be worn.[5]

e Hand Protection: Chemical-resistant gloves are required.[1][5] Given the nature of phenols, it
is advisable to use laminate film gloves (e.qg., Silver Shield®) for spill cleanup or situations
with a high risk of contact. For routine handling, double-gloving with nitrile gloves may be
acceptable, but gloves should be changed immediately upon contamination.

» Skin and Body Protection: A lab coat or chemical-resistant suit is necessary to prevent skin
contact.[6]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid inhalation of dust or vapors.[1][2] If dust is generated, a
NIOSH-approved respirator may be necessary.

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural workflow for handling 2-(Aminomethyl)phenol from
acquisition to disposal, ensuring safety at every stage.

1. Procurement and Receiving:

o Before ordering, ensure that all necessary safety equipment and facilities, including a
chemical fume hood and emergency eyewash/shower stations, are readily available and
functional.

o Upon receipt, visually inspect the container for any damage or leaks. If the container is
compromised, follow emergency spill procedures.

e Log the chemical in the laboratory's inventory system.

2. Storage:
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Store 2-(Aminomethyl)phenol in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents, acids, and bases.[2]

Keep the container tightly closed when not in use.[1][2]

The storage area should be secure and accessible only to authorized personnel.[1][2]

. Handling and Use:

All handling of 2-(Aminomethyl)phenol should be performed inside a certified chemical
fume hood to minimize inhalation exposure.[7]

Wear the full complement of required PPE as detailed above.

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools to prevent ignition sources.[1]

Wash hands thoroughly after handling the chemical, even if gloves were worn.[1][2]

. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with
large amounts of soap and water for at least 15 minutes.[2][7] For significant exposures,
after initial washing, it is highly recommended to wipe the affected area with polyethylene
glycol (PEG) 300 or 400 if available.[8][9] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[1]

Spill: For small spills, absorb the material with an inert, non-combustible absorbent (e.g.,
vermiculite, sand). Collect the spilled material and place it in a suitable, labeled container for
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disposal.[2] For larger spills, evacuate the area and contact the institution's environmental
health and safety department.

Disposal Plan

Proper disposal of 2-(Aminomethyl)phenol and its contaminated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection: All waste containing 2-(Aminomethyl)phenol, including empty containers,
contaminated PPE, and spill cleanup materials, must be collected in a designated and
clearly labeled hazardous waste container.

» Waste Segregation: Do not mix 2-(Aminomethyl)phenol waste with other waste streams
unless explicitly permitted by your institution's waste management guidelines.

o Disposal Procedure: The disposal of chemical waste must be handled by a licensed
hazardous waste disposal company. Contact your institution's environmental health and
safety department to arrange for pickup and disposal.[1][2] Do not discharge 2-
(Aminomethyl)phenol or its solutions down the drain.[1]

Safe Handling Workflow

The following diagram illustrates the key decision points and procedural flow for the safe
handling of 2-(Aminomethyl)phenol in a laboratory setting.
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Safe Handling Workflow for 2-(Aminomethyl)phenol
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Caption: Workflow for the safe handling of 2-(Aminomethyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-
(Aminomethyl)phenol]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-2-aminomethyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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